Cas no 2860-26-6 (4H-Pyran-4-one, 2-(bromomethyl)-3-methoxy-)

• Product Name: 4H-Pyran-4-one, 2-(bromomethyl)-3-methoxy-
• CAS No: 2860-26-6
• MF: C₇H₇BrO₃
• MW: 219.032681703568
• CID: 3929649
• PubChem ID: 15170432
• Update Time: 2025-08-05

4H-Pyran-4-one, 2-(bromomethyl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2-(bromomethyl)-3-methoxy-
• 2-(bromomethyl)-3-methoxy-4H-pyran-4-one
• 2860-26-6
• CAA86026
• EN300-7501668

• Inchi： 1S/C7H7BrO3/c1-10-7-5(9)2-3-11-6(7)4-8/h2-3H,4H2,1H3
• InChI Key： IDVYNXUKMTULLG-UHFFFAOYSA-N
• SMILES： C1(CBr)OC=CC(=O)C=1OC

Computed Properties

• Exact Mass: 217.95786Da
• Monoisotopic Mass: 217.95786Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.5Ų

Additional information on 4H-Pyran-4-one, 2-(bromomethyl)-3-methoxy-

4H-Pyran-4-one, 2-(bromomethyl)-3-methoxy-

The compound with CAS No. 2860-26-6, commonly referred to as 4H-Pyran-4-one, 2-(bromomethyl)-3-methoxy-, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyranones, which are cyclic ketones with a six-membered ring containing one oxygen atom. The structure of this compound is characterized by a pyranone ring with a bromomethyl group at the 2-position and a methoxy group at the 3-position. These substituents play a crucial role in determining the chemical properties and reactivity of the molecule.

4H-Pyran-4-one, 2-(bromomethyl)-3-methoxy- has been extensively studied for its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Recent research has highlighted its role as an intermediate in the synthesis of bioactive compounds. For instance, studies have shown that this compound can be used as a precursor in the development of novel antibiotics and anticancer agents. The bromomethyl group in its structure makes it highly reactive towards nucleophilic substitutions, which is a key feature exploited in these applications.

The synthesis of 4H-Pyran-4-one, 2-(bromomethyl)-3-methoxy- involves several steps, including cyclization reactions and functional group transformations. One of the most efficient methods reported in recent literature involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields. This approach has been particularly useful in scaling up the production of this compound for industrial applications.

In terms of physical properties, 4H-Pyran-4-one, 2-(bromomethyl)-3-methoxy- is typically a white crystalline solid with a melting point of approximately 150°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These solubility characteristics make it suitable for use in various organic reactions where precise control over reaction conditions is essential.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of 4H-Pyran-4-one, 2-(bromomethyl)-3-methoxy-. Quantum mechanical calculations have revealed that the methoxy group at the 3-position significantly stabilizes the molecule through resonance effects, while the bromomethyl group introduces electron-withdrawing effects that enhance its electrophilic character. These findings have been instrumental in designing more efficient synthetic pathways for this compound.

The application of 4H-Pyran-4-one, 2-(bromomethyl)-3-methoxy- extends beyond traditional chemical synthesis. It has been utilized as a building block in the construction of complex natural product analogs and synthetic polymers. For example, researchers have successfully incorporated this compound into polymeric materials to enhance their thermal stability and mechanical properties. Such innovations highlight its versatility and importance in modern materials science.

In conclusion, 4H-Pyran-4-one, 2-(bromomethyl)-3-methoxy- (CAS No. 2860-26-6) is a versatile and valuable compound with a wide range of applications across different scientific disciplines. Its unique structural features and reactivity make it an essential intermediate in organic synthesis, while ongoing research continues to uncover new potential uses for this fascinating molecule.